Cas no 61841-56-3 (Benzene, 1,1'-thiobis[2,4,5-trimethyl-)

Benzene, 1,1'-thiobis[2,4,5-trimethyl- structure
61841-56-3 structure
Product Name:Benzene, 1,1'-thiobis[2,4,5-trimethyl-
CAS No:61841-56-3
MF:C18H22S
MW:270.432283878326
CID:464858
PubChem ID:71391770
Update Time:2025-04-19

Benzene, 1,1'-thiobis[2,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-trimethyl-5-(2,4,5-trimethylphenyl)sulfanylbenzene
    • 61841-56-3
    • 1,1'-Sulfanediylbis(2,4,5-trimethylbenzene)
    • DTXSID60813597
    • Benzene, 1,1'-thiobis[2,4,5-trimethyl-
    • Inchi: 1S/C18H22S/c1-11-7-15(5)17(9-13(11)3)19-18-10-14(4)12(2)8-16(18)6/h7-10H,1-6H3
    • InChI Key: OMDSMWAFALQVII-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C(C)=CC=1C)C1C=C(C)C(C)=CC=1C

Computed Properties

  • Exact Mass: 270.14436
  • Monoisotopic Mass: 270.14422188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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